2-(1-Ethyl-1H-1,2,3-triazol-5-yl)-2-fluoroacetic acid

pKa modulation α-fluoro carboxylic acid ionization state
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C6H8FN3O2
Molecular Weight 173.15 g/mol
Cat. No. B13292733
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Technical Parameters


Basic Identity
Product Name2-(1-Ethyl-1H-1,2,3-triazol-5-yl)-2-fluoroacetic acid
Molecular FormulaC6H8FN3O2
Molecular Weight173.15 g/mol
Structural Identifiers
SMILESCCN1C(=CN=N1)C(C(=O)O)F
InChIInChI=1S/C6H8FN3O2/c1-2-10-4(3-8-9-10)5(7)6(11)12/h3,5H,2H2,1H3,(H,11,12)
InChIKeyVGAGGXPYOLYQHH-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Identity and Procurement


2-(1-Ethyl-1H-1,2,3-triazol-5-yl)-2-fluoroacetic acid (CAS 1698126-82-7) is a fluorinated 1,2,3-triazole building block with molecular formula C₆H₈FN₃O₂ and a molecular weight of 173.15 g/mol [1]. The compound features an α-fluoroacetic acid moiety attached at the 5-position of an N¹-ethyl-1,2,3-triazole ring. Commercially available at 95% purity from multiple suppliers including AKSci (catalog 8289EE) and Leyan (catalog 2095642), it is supplied exclusively for research and development use . The compound belongs to the broader class of fluorinated 1,2,3-triazoles—a scaffold recognized for high thermal, chemical, and biological stability with a dipole moment exceeding 4 D, conferring valuable hydrogen-bonding and metal-coordination properties [2].

1,2,3-Triazole core for click chemistry and bioconjugation scaffold synthesis
α-Fluoro acid handle for pKa modulation and metabolic stability studies
Compatible with amide coupling, esterification, and fragment-based screening workflows

Why Generic Analogs Fall Short


The specific combination of an α-fluoro substituent and the 1,2,3-triazole (as opposed to 1,2,4-triazole) regioisomeric form imparts quantifiable differences in acidity, lipophilicity, and hydrogen-bonding capacity that directly affect downstream molecular properties. Measured pKa data on α-fluoro carboxylic acids demonstrates that a single α-fluorine substituent decreases acidity by 1.3–2.4 pKa units relative to the non-fluorinated analog via the inductive electron-withdrawing effect [1]. Substituting the fluorinated compound with its non-fluorinated counterpart (CAS 1267322-91-7, MW 155.15) would alter the ionization state at physiological pH, reduce lipophilicity (XLogP3 of −0.5 vs. 0 for the fluorinated compound), and remove one hydrogen-bond acceptor site [2][3]. Similarly, exchanging the 1,2,3-triazole core for a 1,2,4-triazole regioisomer (CAS 1872839-60-5) changes the dipole moment, nitrogen lone-pair geometry, and metal-chelation capacity—parameters critical for target engagement in medicinal chemistry and bioconjugation applications [4]. These are not interchangeable building blocks; the compound's differentiation is structurally encoded and experimentally measurable.

Non-fluorinated analog (CAS 1267322-91-7): Ionization state (pKa) and lipophilicity (LogP) shift may alter biological behavior; hydrogen-bond acceptor count reduced.
1,2,4-Triazole regioisomer (CAS 1872839-60-5): Different dipole moment and nitrogen lone-pair geometry affect metal coordination and target engagement context.

Quantitative Differentiation Evidence


pKa Lowering by α-Fluorination

The α-fluoro substituent on the acetic acid side chain exerts a strong inductive electron-withdrawing effect, significantly lowering the pKa relative to the non-fluorinated 2-(1-ethyl-1H-1,2,3-triazol-5-yl)acetic acid. A systematic study of saturated (hetero)cyclic α-fluoro carboxylic acids by Panish et al. (2024) measured pKa decreases of 1.3–2.4 units attributable solely to the single α-fluorine substituent [1]. As a reference point, the pKa of fluoroacetic acid (CH₂FCOOH) is 2.586, compared to acetic acid at 4.76—a Δ of approximately 2.17 units driven by the same α-fluoro effect [2]. By direct extrapolation, the target compound is expected to exhibit a pKa in the range of approximately 1.5–2.7, compared to an estimated 3.5–4.0 for the non-fluorinated analog.

pKa Lowering
Reported
ΔpKa −1.3 to −2.4
Ionization-state tuning context
Based on α-fluoro SAR study; aqueous titration
pKa modulation α-fluoro carboxylic acid ionization state drug design

Lipophilicity Gain for Membrane Permeability

PubChem-computed XLogP3 values provide a direct head-to-head comparison of lipophilicity between the fluorinated target compound and its non-fluorinated analog. The target compound, 2-(1-ethyl-1H-1,2,3-triazol-5-yl)-2-fluoroacetic acid, has an XLogP3 of 0, while the non-fluorinated analog, 2-(1-ethyl-1H-1,2,3-triazol-5-yl)acetic acid (CAS 1267322-91-7), has an XLogP3 of −0.5 [1][2]. This represents a ΔXLogP3 of +0.5, consistent with the established effect of fluorine substitution on lipophilicity in heterocyclic scaffolds [3]. Independent vendor-computed LogP from Leyan reports a value of 0.3932 for the target compound .

Lipophilicity Gain
Head-to-head
ΔXLogP3 +0.5
Balanced lipophilicity context
PubChem XLogP3; supports permeability study
lipophilicity LogP membrane permeability drug-likeness

Expanded Hydrogen-Bond Acceptor Capacity

The α-fluoro substituent contributes an additional hydrogen-bond acceptor site to the molecule. PubChem computed descriptors show that the target fluorinated compound possesses 5 hydrogen-bond acceptor atoms, whereas the non-fluorinated analog has only 4 [1][2]. Organic fluorine, while a weak hydrogen-bond acceptor, can participate in orthogonal C–F···H–X interactions (X = O, N, C) that influence ligand–protein binding, crystal packing, and supramolecular assembly [3]. The topological polar surface area (TPSA) remains comparable at approximately 68 Ų for both compounds, indicating that the additional fluorine atom enhances interaction capacity without substantially altering overall polarity-driven properties .

H-Bond Acceptors
Head-to-head
5 vs 4 acceptors
Interaction capacity review
C–F bond adds acceptor; TPSA unchanged
hydrogen bonding target engagement molecular recognition fluorine interactions

1,2,3- vs. 1,2,4-Triazole Regioisomeric Properties

The 1,2,3-triazole regioisomer in the target compound (adjacent nitrogen arrangement) confers physicochemical properties distinct from the corresponding 1,2,4-triazole isomer (CAS 1872839-60-5, same molecular formula C₆H₈FN₃O₂, MW 173.15) . The 1,2,3-triazole core exhibits a dipole moment exceeding 4 D (gas phase), arising from the asymmetric arrangement of three contiguous nitrogen atoms, and demonstrates dual hydrogen-bond acceptor and donor capabilities [1]. In contrast, 1,2,4-triazoles possess different dipole moment magnitudes and nitrogen lone-pair geometries, which alter their metal-binding preferences and hydrogen-bonding patterns [2]. The 1,2,3-triazole scaffold is also noted for its exceptional thermal, chemical, and biological stability, making it a preferred motif in click chemistry-derived bioconjugates and drug candidates [1].

Regioisomer Comparison
Class-level
Dipole >4 D vs. 1,2,4-triazole
Coordination geometry context
Metal-binding site review; distinct N geometry
regioisomer dipole moment metal chelation triazole scaffold

α-Fluorination Blocks Oxidative Metabolism

The incorporation of fluorine at the alpha position of carboxylic acids is a well-established medicinal chemistry strategy for blocking cytochrome P450-mediated oxidative metabolism at that site. The 2022 mini-review by Ullah et al. on fluorinated triazoles highlights that incorporation of fluorine into triazole derivatives enhances their pharmacological activity and metabolic stability compared to non-fluorinated counterparts [1]. The 2024 review by Muzalevskiy et al. further emphasizes that organofluorine substituents are proposed to be important in enhancing compound functionality in drug discovery applications [2]. While direct comparative metabolic stability data for this specific compound pair are not available in the public domain, the principle is firmly established: α-fluorination replaces a metabolically labile C–H bond with a stronger C–F bond (bond dissociation energy ~105 kcal/mol vs. ~98 kcal/mol for C–H), thereby reducing the susceptibility to oxidative degradation at that position [3].

Metabolic Stability
Class-level
C–F bond BDE ~105 kcal/mol
Metabolic stability context
Direct microsomal data unavailable
metabolic stability oxidative metabolism fluorine blocking ADME

Triazole Core Stability for Derivatization

The 1,2,3-triazole heterocycle is widely recognized for its exceptional thermal, chemical, and biological stability, properties that directly translate to robust building block performance in multi-step synthetic sequences and biological assay conditions [1]. Unlike ester or amide linkages that may hydrolyze under acidic or basic conditions, the 1,2,3-triazole ring remains intact across a broad pH range and at elevated temperatures. The 2024 comprehensive review by Muzalevskiy et al. documents that these stability properties, combined with the scaffold's high dipole moment (>4 D) and dual hydrogen-bond donor/acceptor character, make fluorinated 1,2,3-triazoles versatile building blocks for drug discovery, bioconjugation, carbohydrate chemistry, peptide chemistry, DNA chemistry, supramolecular chemistry, polymer science, and sensing applications [1]. The target compound's carboxylic acid handle further enables straightforward amide coupling, esterification, or reduction chemistry without compromising the triazole core integrity .

Core Stability
Class-level
Stable across pH, temp
Synthetic robustness context
1,2,3-triazole degradation resistance
triazole stability building block robustness click chemistry bioconjugation

Optimal Application Scenarios


Medicinal Chemistry: pKa & Metabolic Stability Optimization

The α-fluoro substitution provides a predictable pKa decrease of 1.3–2.4 units relative to non-fluorinated triazole acetic acid analogs [1], enabling medicinal chemists to tune the ionization state of carboxylic acid-containing drug candidates toward physiological pH. This is particularly valuable when the carboxylic acid is retained in the final pharmacophore—as in integrin antagonists, FFA receptor agonists, or PDE4 inhibitors—where the enhanced acidity of the fluorinated compound can improve aqueous solubility of salt forms while the C–F bond at the α-position blocks oxidative metabolism [2]. The balanced XLogP3 of 0 positions the compound within optimal drug-like lipophilicity space, making it suitable as a fragment or scaffold for lead optimization programs [3].

Bioconjugation: Click-Chemistry Probe & PROTAC Design

The 1,2,3-triazole core is the signature product of copper-catalyzed azide–alkyne cycloaddition (CuAAC), the prototypical click chemistry reaction, and has been widely adopted for bioconjugation, PROTAC linker design, and fluorescent probe development [1]. The target compound's carboxylic acid handle allows direct conjugation to amine-containing biomolecules (proteins, peptides, aminoglycosides) via standard amide coupling protocols, while the pre-installed α-fluoro group provides a spectroscopic handle (¹⁹F NMR) for monitoring conjugation efficiency and probing local environments in protein–ligand complexes [2]. The 1,2,3-triazole's high chemical stability ensures that the conjugate survives cellular assay conditions without linker degradation [1].

Agrochemical Discovery: Fungicide/Herbicide Intermediate

Triazole derivatives constitute a major class of agricultural fungicides (e.g., tebuconazole, flutriafol) where physicochemical properties such as LogP and pKa directly govern systemicity, foliar uptake, and environmental fate [1]. The target compound's combination of a 1,2,3-triazole ring with an α-fluoroacetic acid moiety offers a differentiated building block for designing novel triazole-based agrochemicals with potentially optimized systemicity profiles. The enhanced acidity (lower pKa) of the α-fluoroacetic acid group compared to non-fluorinated analogs may improve phloem mobility and root uptake, while the balanced lipophilicity (XLogP3 = 0) avoids excessive LogP that can lead to undesirable soil persistence and bioaccumulation [2][3].

¹⁹F NMR Fragment for FBDD Screening

The single fluorine atom in 2-(1-ethyl-1H-1,2,3-triazol-5-yl)-2-fluoroacetic acid makes it suitable as a ¹⁹F NMR-active fragment for fragment-based screening campaigns. ¹⁹F NMR is a powerful technique for detecting weak fragment–protein interactions (KD in μM–mM range) due to the 100% natural abundance, high gyromagnetic ratio, and absence of biological background signals of fluorine-19 [1]. The compound's molecular weight (173.15 Da) and balanced lipophilicity (XLogP3 = 0) align well with fragment library design criteria (MW < 300, LogP < 3), making it a viable addition to fluorinated fragment collections used in both ligand-observed and protein-observed ¹⁹F NMR screening cascades [2][3].

Application
Selection Property
Validation Focus
Medicinal Chemistry Ionization & Metabolic Studies
pKa & lipophilicity modulation
Ionization state and metabolic stability assays
Bioconjugation & Click-Chemistry Probe Design
1,2,3-Triazole stability and carboxyl handle
Conjugation efficiency and linker stability
Agrochemical Discovery Intermediate
Physicochemical property tuning (pKa, LogP)
Phloem mobility and environmental fate studies
19F NMR Fragment-Based Screening
Single fluorine, MW
Fragment–protein interaction detection
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